molecular formula C4K2O4 B076536 Potassium but-2-ynedioate CAS No. 14341-52-7

Potassium but-2-ynedioate

Cat. No.: B076536
CAS No.: 14341-52-7
M. Wt: 190.24 g/mol
InChI Key: BXISNBUTGVYPFK-UHFFFAOYSA-L
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Description

Potassium but-2-ynedioate, also known as this compound, is a useful research compound. Its molecular formula is C4K2O4 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties

CAS No.

14341-52-7

Molecular Formula

C4K2O4

Molecular Weight

190.24 g/mol

IUPAC Name

dipotassium;but-2-ynedioate

InChI

InChI=1S/C4H2O4.2K/c5-3(6)1-2-4(7)8;;/h(H,5,6)(H,7,8);;/q;2*+1/p-2

InChI Key

BXISNBUTGVYPFK-UHFFFAOYSA-L

SMILES

C(#CC(=O)[O-])C(=O)[O-].[K+].[K+]

Canonical SMILES

C(#CC(=O)[O-])C(=O)[O-].[K+].[K+]

928-04-1
14341-52-7

Pictograms

Acute Toxic; Irritant

Synonyms

2-Butynedioic acid dipotassium salt

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of potassium hydroxide (44.8 g) and methanol (200 ml) was added 2,3-dibromosuccinic acid (55.2 g), and the whole was heated under reflux for 5 hours over a water bath. After cooling, white crystals were filtered and washed with methanol to afford a mixture (89 g) of acetylenedicarboxylic acid di-potassium salt and potassium bromide. The mixture was dissolved in water (as little water as possible was used) and 6N sulfuric acid (36 ml) was carefully added. White crystals formed were filtered to give 12.8 g of acetylenedicarboxylic acid mono-potassium salt.
Quantity
44.8 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
55.2 g
Type
reactant
Reaction Step Two

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